Cas no 1269039-56-6 (1-propyl-1H-benzimidazol-5-amine dihydrochloride)

• Product Name: 1-propyl-1H-benzimidazol-5-amine dihydrochloride
• CAS No: 1269039-56-6
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• MDL: MFCD18483463
• CID: 4584753
• Update Time: 2025-08-05

1-propyl-1H-benzimidazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-propyl-1H-benzimidazol-5-amine dihydrochloride
• 1-Propyl-1H-benzo[d]imidazol-5-amine dihydrochloride

• MDL： MFCD18483463
• Inchi： 1S/C10H13N3.ClH/c1-2-5-13-7-12-9-6-8(11)3-4-10(9)13;/h3-4,6-7H,2,5,11H2,1H3;1H
• InChI Key： OYFAWNBDPQWKJK-UHFFFAOYSA-N
• SMILES： C(N1C=NC2=CC(N)=CC=C12)CC.Cl

Computed Properties

• Exact Mass: 247.064
• Monoisotopic Mass: 247.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-propyl-1H-benzimidazol-5-amine dihydrochloride

1-Propyl-1H-Benzimidazol-5-Amine Dihydrochloride: A Comprehensive Overview

1-propyl-1H-benzimidazol-5-amine dihydrochloride, with the CAS number 1269039-56-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of this compound consists of a benzene ring fused to an imidazole ring, with a propyl group attached at the 1-position and an amine group at the 5-position. The dihydrochloride form indicates that the compound exists as a salt with two hydrochloric acid molecules.

The synthesis of 1-propyl-1H-benzimidazol-5-amine dihydrochloride typically involves multi-step reactions, including nucleophilic substitution, condensation, and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various catalysts and reaction conditions to optimize the yield and minimize by-products. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

Benzimidazoles are known for their versatile reactivity and ability to form hydrogen bonds, making them valuable in drug design. The presence of the propyl group in 1-propyl-1H-benzimidazol-5-amine dihydrochloride introduces additional hydrophobicity, which can influence the compound's solubility and bioavailability. This property is particularly important in pharmaceutical applications where drug delivery systems require precise control over these parameters.

Recent studies have highlighted the potential of benzimidazole derivatives as inhibitors of various enzymes and receptors. For example, research published in 2023 demonstrated that 1-propyl-1H-benzimidazol-5-amine dihydrochloride exhibits potent inhibitory activity against histone deacetylases (HDACs), which are targets for cancer therapy. The compound's ability to modulate epigenetic regulation opens new avenues for its application in oncology.

In addition to its pharmacological applications, benzimidazole-based compounds are being explored for their role in materials science. The aromaticity and conjugation within the benzimidazole framework make it suitable for applications in organic electronics. Researchers have investigated the use of benzimidazole derivatives as components in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The introduction of substituents like the propyl group can fine-tune electronic properties, enhancing device performance.

The antimicrobial properties of benzimidazole derivatives have also garnered attention. Studies have shown that certain analogs exhibit strong activity against bacteria, fungi, and viruses. In particular, 1-propyl-1H-benzimidazol-5-amine dihydrochloride has demonstrated efficacy against multidrug-resistant strains, making it a promising candidate for antiviral therapies.

The environmental impact of synthetic compounds is a growing concern, and researchers are increasingly focusing on green chemistry approaches to synthesize compounds like benzimidazole derivatives. Recent work has explored the use of biocatalysts and solvent-free conditions to produce these compounds sustainably. Such methods not only reduce waste but also align with global efforts to promote eco-friendly chemical practices.

In conclusion, 1-propyl-1H-benzimidazol-5-amine dihydrochloride, with its unique structure and diverse functional groups, represents a valuable molecule with potential applications across multiple disciplines. From drug discovery to materials science, ongoing research continues to uncover new uses for this compound. As advancements in synthetic methods and biological testing proceed, it is likely that this compound will play an increasingly important role in both academic research and industrial applications.